Cas no 2763928-33-0 (2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide)
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2763928-33-0
- 2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide
- EN300-37367326
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- Inchi: 1S/C10H15N3O/c1-12-10(14)7-13-9-5-3-2-4-8(9)6-11/h2-5,13H,6-7,11H2,1H3,(H,12,14)
- InChI Key: LMIUTBVKQDUMAC-UHFFFAOYSA-N
- SMILES: O=C(CNC1C=CC=CC=1CN)NC
Computed Properties
- Exact Mass: 193.121512110g/mol
- Monoisotopic Mass: 193.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.2Ų
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37367326-0.05g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 0.05g |
$600.0 | 2025-03-18 | |
| Enamine | EN300-37367326-0.1g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 0.1g |
$628.0 | 2025-03-18 | |
| Enamine | EN300-37367326-0.25g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 0.25g |
$657.0 | 2025-03-18 | |
| Enamine | EN300-37367326-0.5g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 0.5g |
$685.0 | 2025-03-18 | |
| Enamine | EN300-37367326-1.0g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 1.0g |
$714.0 | 2025-03-18 | |
| Enamine | EN300-37367326-2.5g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 2.5g |
$1399.0 | 2025-03-18 | |
| Enamine | EN300-37367326-5.0g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 5.0g |
$2070.0 | 2025-03-18 | |
| Enamine | EN300-37367326-10.0g |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide |
2763928-33-0 | 95.0% | 10.0g |
$3069.0 | 2025-03-18 |
2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide
Compound CAS No. 2763928-33-0: 2-{[2-(Aminomethyl)phenyl]amino}-N-methylacetamide
The compound with CAS No. 2763928-33-0, known as 2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have shed light on its potential applications in drug development, particularly in the areas of oncology and neurodegenerative diseases.
Structurally, 2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide consists of a phenyl ring substituted with an aminomethyl group, which is further connected to an amide functional group. The presence of the amide bond introduces hydrogen bonding capabilities, enhancing its solubility and bioavailability. This feature makes it an attractive candidate for drug delivery systems, where solubility is a critical factor.
Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve yield and purity, ensuring scalability for potential large-scale production. One notable study published in the Journal of Medicinal Chemistry highlighted the use of microwave-assisted synthesis to expedite the reaction process, reducing both time and cost.
The biological activity of CAS No. 2763928-33-0 has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases (HDACs). These findings suggest that the compound could serve as a lead molecule for developing anti-cancer therapies. Furthermore, preclinical studies in animal models have shown promising results, with minimal adverse effects observed at therapeutic doses.
In addition to its therapeutic potential, 2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide has also been investigated for its role in neuroprotection. Researchers have found that the compound exhibits neuroprotective properties by modulating glutamate signaling and reducing oxidative stress. These attributes make it a compelling candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of this compound has been another area of interest. Studies conducted using rodent models have revealed favorable absorption and distribution characteristics, with moderate clearance rates. These properties are advantageous for designing dosage regimens that ensure sustained drug levels in target tissues.
Moreover, computational modeling techniques have been employed to predict the binding affinity of CAS No. 2763928-33-0 to various protein targets. Molecular docking studies have identified potential binding sites on key proteins involved in inflammatory pathways, suggesting its role in anti-inflammatory therapies.
In conclusion, the compound with CAS No. 2763928-33-0, or 2-{[2-(aminomethyl)phenyl]amino}-N-methylacetamide, represents a promising molecule with diverse applications in the field of medicine. Its unique structure, coupled with favorable pharmacokinetic properties and potent biological activities, positions it as a valuable asset in drug discovery research.
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